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Compound of Interest

Compound Name: CADION 2B

Cat. No.: B1580942 Get Quote

CAS Number: 6708-61-8

Chemical Formula: C₂₂H₁₆N₆O₂

This technical guide provides an in-depth overview of CADION 2B, a chemical reagent utilized

in analytical chemistry. The document is intended for researchers, scientists, and drug

development professionals, offering detailed information on its properties, applications, and

relevant experimental protocols.

Chemical and Physical Properties
CADION 2B is a complex organic molecule with the systematic name 1-(4-Nitro-1-

naphthalenyl)-3-[4-(2-phenyldiazenyl)phenyl]-1-triazene.[1] It is recognized for its use as a

chromogenic reagent in spectrophotometric analysis.

Table 1: Physical and Chemical Properties of CADION 2B
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Property Value Reference

CAS Number 6708-61-8 [2][3][4][5]

Molecular Formula C₂₂H₁₆N₆O₂ [2][4][5][6]

Molecular Weight 396.41 g/mol [2][5][6]

Boiling Point (Predicted) 603.8 ± 65.0 °C [3][5][7]

Density (Predicted) 1.31 ± 0.1 g/cm³ [3][5][7]

pKa (Predicted) -4.97 ± 0.50 [3][6]

Flash Point 319 °C [8]

Refractive Index 1.686 [8]

Melting Point 175 °C [8]

Synonyms
CADION 2B is known by several synonyms in chemical literature and databases.

Table 2: Synonyms of CADION 2B
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Synonym Reference

1-(4-Nitro-1-naphthalenyl)-3-[4-(2-

phenyldiazenyl)phenyl]-1-triazene
[1][6]

1-Triazene, 1-(4-nitro-1-naphthalenyl)-3-[4-

(phenylazo)phenyl]-
[2][3][5][7]

4-(4-Nitro-1-naphthyl-2-triazeno)azobenzene [2][3][5][7]

4-[3-(4-Nitro-1-naphtyl)-2-triazeno]azobenzene [2][3]

Nsc 66472 [2][3]

N-[(4-nitronaphthalen-1-yl)diazenyl]-4-

phenyldiazenylaniline
[3][7]

Cadión 2B [6]

キャディオン2B [6]

시약 2B [6]

Applications in Analytical Chemistry
CADION 2B is primarily employed as a sensitive and selective reagent in the

spectrophotometric determination of heavy metal ions, particularly silver (Ag) and mercury

(Hg). It forms colored complexes with these metals, allowing for their quantification using

spectrophotometry.

Determination of Silver
A highly sensitive and selective method has been developed for the spectrophotometric

determination of silver in wastewater.[2] In this method, CADION 2B forms a dark red-violet

complex with silver at a pH of 9.2 in the presence of the non-ionic surfactant Triton X-100.[2]

The resulting complex exhibits an absorption maximum at 565 nm.[2] The molar absorptivity of

the complex is 1.0 x 10⁵ L·mol⁻¹·cm⁻¹, and Beer's law is obeyed for silver concentrations in the

range of 0.02-0.8 µg/mL.[2] The use of EDTA as a masking agent eliminates interference from

many common cations and anions.[2]
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Determination of Mercury
CADION 2B is also utilized for the spectrophotometric determination of mercury(II).[5][7] A

study by Popa et al. (1978) outlines a method for determining Hg(II) in the range of 0.2-8 ppm.

[5][7] The method involves the formation of a colored complex between Hg(II) and CADION 2B,

which can then be quantified.[5][7]

Experimental Protocols
The following are generalized experimental workflows based on the available literature. For

precise experimental conditions, it is crucial to consult the original research papers.

General Workflow for Spectrophotometric Metal Ion
Determination
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Sample & Reagent Preparation

Complex Formation Analysis

Aqueous Sample
(e.g., Wastewater)

Mix Sample, Buffer,
Cadion 2B, and other reagents

pH Buffer
(e.g., pH 9.2 for Ag)

CADION 2B
Reagent Solution

Surfactant (optional)
(e.g., Triton X-100)

Masking Agent (optional)
(e.g., EDTA)

Formation of
Metal-Cadion 2B Complex

Measure Absorbance at λmax
(e.g., 565 nm for Ag)

Quantify Metal Ion
Concentration

Click to download full resolution via product page

Caption: General workflow for heavy metal determination using CADION 2B.

Safety and Handling
While a specific Material Safety Data Sheet (MSDS) for CADION 2B was not found, a safety

data sheet for the related compound "Cadion" indicates that it is harmful if swallowed and may
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cause an allergic skin reaction.[4] Standard laboratory safety precautions should be taken

when handling CADION 2B, including the use of personal protective equipment such as gloves

and safety glasses. Work should be conducted in a well-ventilated area.[4]

Conclusion
CADION 2B is a valuable chromogenic reagent for the spectrophotometric determination of

heavy metals like silver and mercury. Its high sensitivity and selectivity, particularly when used

with appropriate masking agents and surfactants, make it a useful tool in environmental

monitoring and analytical chemistry laboratories. Further research may explore its applications

for the detection of other metal ions and the development of novel analytical methods.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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